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Compound of Interest

Compound Name: Y08284

Cat. No.: B15144242

Disclaimer: This document provides essential safety and logistical information for handling
Y08284 based on its nature as a potent CBP bromodomain inhibitor.[1][2] No official Safety
Data Sheet (SDS) with specific quantitative exposure limits or detailed disposal instructions for
Y08284 (CAS: 2688745-47-1) is publicly available. Therefore, the following guidance is based
on best practices for handling potent, biologically active compounds in a laboratory setting.
Researchers must conduct a thorough risk assessment before beginning any work.

Y08284 is a potent and selective CBP/p300 bromodomain inhibitor with an IC50 of 4.21 nM.[1]
[2] As a potent compound, it is designed to have high pharmacological activity at low
concentrations.[3] Due to its biological activity and the lack of comprehensive toxicological
data, Y08284 should be handled with a high degree of caution to prevent personnel exposure
and environmental contamination.

Personal Protective Equipment (PPE)

Given the potent nature of Y08284, a comprehensive PPE strategy is crucial. The following
table summarizes the recommended PPE for handling Y08284 powder and solutions.
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Operational Plan: Handling and Experimental

Workflow

All operations involving Y08284 should be performed in a designated area to minimize the risk

of cross-contamination.

Experimental Workflow for Handling Y08284

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/product/b15144242?utm_src=pdf-body
https://www.benchchem.com/product/b15144242?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Gon Appropriate PPE]

Prepare Designated Work Area in Fume Hood

:

Weigh Solid Y08284 in Ventilated Enclosure

:

Dissolve in Appropriate Solvent (e.g., DMSO)

Experimentation

Prepare Stock and Working Solutions

:

Perform Experiment in Containment

Cleanup é% Disposal

Gecontaminate Work Surfaces and Equipmena

:

Gispose of Contaminated Materials in Labeled Hazardous Wasta

:

[Doff PPE and Dispose of as Hazardous Waste)

(Wash Hands Thoroughla
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Caption: Workflow for safe handling of Y08284.
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Step-by-Step Handling Procedures:

Preparation:
o Don all required PPE as outlined in the table above.

o Prepare a designated workspace within a certified chemical fume hood. Cover the work
surface with absorbent, disposable bench paper.

o When weighing the solid compound, use a ventilated balance enclosure to prevent
inhalation of airborne particles.[4]

Solution Preparation:
o Carefully transfer the weighed Y08284 to a suitable container for dissolution.
o Add the desired solvent (e.g., DMSO) slowly to avoid splashing.

o Ensure the container is securely capped and mix gently until the compound is fully
dissolved.

Experimental Use:

o Perform all experimental procedures involving Y08284 within the chemical fume hood.
o Use caution when transferring solutions to minimize the creation of aerosols.

Spill Management:

o In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand).

o Collect the absorbed material into a sealed, labeled hazardous waste container.
o Decontaminate the spill area with an appropriate solvent, followed by soap and water.

o For larger spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) department.
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Disposal Plan

All waste contaminated with Y08284 must be treated as hazardous chemical waste.

Waste Type Container Disposal Procedure
Contact your institution's EHS
for collection and disposal via
a licensed professional waste
) Sealed, labeled hazardous ) )
Solid Y08284 disposal service.[3]

waste container

Incineration is often the
preferred method for potent

compounds.

Contaminated Labware (e.g.,

pipette tips, tubes)

Labeled hazardous waste

container

Segregate from general lab
waste. Dispose of through your
institution's hazardous waste

program.

Liquid Waste (solutions
containing Y08284)

Labeled, sealed, and
chemically compatible

hazardous waste container

Do not pour down the drain.
Store in secondary
containment. Arrange for
pickup by your institution's
EHS.

Contaminated PPE

Labeled hazardous waste bag

or container

All disposable PPE used while
handling Y08284 should be
considered contaminated and
disposed of as hazardous

waste.

Note on Decontamination: All non-disposable equipment that comes into contact with Y08284

should be thoroughly decontaminated. The effectiveness of a decontamination procedure

should be validated if possible.

By adhering to these stringent safety and handling protocols, researchers can minimize their

risk of exposure to the potent CBP bromodomain inhibitor Y08284 and ensure a safe laboratory

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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